3-{5-[2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 2-methyl-5-(3-pyridin-3-yl-1H-1,2,4-triazol-5-yl)-4-(trifluoromethyl)-1,3-thiazole
• InChI: InChI=1S/C12H8F3N5S/c1-6-17-9(12(13,14)15)8(21-6)11-18-10(19-20-11)7-3-2-4-16-5-7/h2-5H,1H3,(H,18,19,20)
• InChI Key: XXICLZWLOJGXSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C2=NC(=NN2)C3=CN=CC=C3)C(F)(F)F
• Molecular Formula: C12H8F3N5S
• Molecular Weight: 311.29 g/mol

Description

Synthesis Analysis

The synthesis of various heterocyclic compounds incorporating the pyridine moiety has been a subject of interest due to their potential pharmacological properties. In particular, the synthesis of thiazolo-triazolo-pyridine derivatives has been explored through different synthetic pathways. For instance, a new series of thiazolo-triazolo-pyridine derivatives with significant antibacterial and antifungal activity were synthesized from 3-hydroxy-7-isocyano-6-oxo-8-phenyl-2-(substitutedphenyl(piperidin-1-yl)methyl)-6H-thiazolo-[3',2':2,3][1,2,4]triazolo[1,5-a]-pyridine-9-carbonitrile and related compounds . Another study reported the synthesis of 1,2,3-triazole tagged pyrazolo[3,4-b]pyridine derivatives starting from 6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine, which showed cytotoxic activity against human cancer cell lines .

Molecular Structure Analysis

The molecular structures of the synthesized compounds were characterized using various analytical techniques. Infrared spectroscopy, NMR, LC-MS mass spectrometry, and elemental analysis were employed to confirm the structures of the newly synthesized thiazolo-triazolo-pyridine derivatives . Similarly, the novel 1,2,3-triazole tagged pyrazolo[3,4-b]pyridine derivatives were characterized by their spectral data . The presence of the pyridine moiety was indicated by specific signals in the IR spectra and NMR spectra across different studies .

Chemical Reactions Analysis

The chemical reactivity of these compounds has been explored through various reactions. For example, the reaction of 4-amino-5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol with aromatic aldehydes led to the formation of thiazolidinones and Mannich bases with antimicrobial and antitubercular activities . The acylation of heteroaromatic amines was used to synthesize a new class of 1,2,3-triazolo[4,5-b]pyridine and pyrazolo[4,3-b]pyridine derivatives . Additionally, the synthesis of 5-arylazothiazoles, pyridines, and thieno[2,3-b]pyridines derivatives containing 1,2,3-triazole moiety was achieved through reactions with hydrazonoyl halides and active methylene compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are closely related to their structural features. The introduction of the pyridine ring into active compounds has been known to improve their biological or physiological activities . The polymers synthesized with pyridyl groups in the side chain exhibited responsive properties to metal ions and H+, with their fluorescence being quenched upon interaction with transition metal ions such as Co2+, Ni2+, Fe3+, and Ag+ . This indicates the potential of these compounds in chemosensory applications.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Triazole Derivatives: This compound has been involved in the synthesis of 1,2,4-triazoles and their derivatives. For instance, Bayrak et al. (2009) described the synthesis of various alkylated derivatives and Mannich base derivatives of a similar compound, demonstrating its versatility in chemical synthesis (Bayrak, Demirbaş, Karaoglu, & Demirbas, 2009).
• Formation of Thiazolidinones and Mannich Bases: Dave et al. (2007) reported the formation of thiazolidinones and Mannich bases from a similar compound, indicating its role in the development of diverse chemical structures (Dave, Purohit, Akbari, & Joshi, 2007).

Biological Activities

• Antimicrobial Activities: Many studies have explored the antimicrobial properties of triazole derivatives. For example, Abdelriheem, Zaki, & Abdelhamid (2017) synthesized compounds containing the triazole moiety and evaluated their antimicrobial activities (Abdelriheem, Zaki, & Abdelhamid, 2017).
• Antioxidant Properties: Tay et al. (2022) synthesized pyridyl substituted thiazolyl triazole derivatives and assessed their antioxidant activities, demonstrating the potential therapeutic applications of such compounds (Tay, Duran, Kayağil, Yurttaş, Göger, Göger, Demirci, & Demirayak, 2022).

Other Applications

• Corrosion Inhibition: Schiff’s bases of pyridyl substituted triazoles, closely related to the compound , have been studied for their effectiveness as corrosion inhibitors for mild steel in acidic solutions by Ansari, Quraishi, & Singh (2014) (Ansari, Quraishi, & Singh, 2014).

Future Directions

The demand for trifluoromethylpyridine (TFMP) derivatives, which are structurally similar to the compound , has been increasing steadily in the last 30 years. It is expected that many novel applications of such compounds will be discovered in the future.